Cas no 16597-65-2 (Butanoic acid,2-(dimethylamino)ethyl ester)

Butanoic acid,2-(dimethylamino)ethyl ester structure
16597-65-2 structure
Product Name:Butanoic acid,2-(dimethylamino)ethyl ester
CAS No:16597-65-2
MF:C8H17NO2
MW:159.2260825634
CID:184530
PubChem ID:85508
Update Time:2025-04-19

Butanoic acid,2-(dimethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-(dimethylamino)ethyl ester
    • 2-(dimethylamino)ethyl butanoate
    • 1-Butyryloxy-2-dimethylamino-aethan
    • 2-(dimethylamino)ethyl butyrate
    • 2-dimethylaminoet
    • 2-Dimethylaminoethanol butyrate
    • 2-dimethylaminoethyl butyrate
    • AC1L39MC
    • Buttersaeure-(2-dimethylamino-aethylester)
    • butyric acid-(2-dimethylamino-ethyl ester)
    • Butyric acid, 2-(dimethylamino)ethyl ester
    • Butyric acid, dimethylaminoethyl ester
    • Dimethylaminoethyl butyrate
    • Butanoic acid 2-(dimethylamino)ethyl ester
    • NSC83571
    • UNII-2PZY388GM9
    • NCOVMJHPLAYTJS-UHFFFAOYSA-N
    • 2PZY388GM9
    • NSC-83571
    • NSC 83571
    • SCHEMBL8367998
    • DTXSID0066088
    • Butanoic acid, 2-(dimethylamino)ethyl ester
    • 16597-65-2
    • Inchi: 1S/C8H17NO2/c1-4-5-8(10)11-7-6-9(2)3/h4-7H2,1-3H3
    • InChI Key: NCOVMJHPLAYTJS-UHFFFAOYSA-N
    • SMILES: O(C(CCC)=O)CCN(C)C

Computed Properties

  • Exact Mass: 159.12601
  • Monoisotopic Mass: 159.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 1

Experimental Properties

  • Density: 0.929
  • Boiling Point: 199.4°Cat760mmHg
  • Flash Point: 68.6°C
  • Refractive Index: 1.433
  • PSA: 29.54
  • LogP: 0.89130
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent